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Compound of Interest

Compound Name: Phenyl 1-pentadecanesulfonate

CAS No.: 91082-17-6

Cat. No.: B1592446

Get Quote

Polyvinyl chloride (PVC) is one of the world's most versatile thermoplastic polymers, valued for

its durability, chemical resistance, and cost-effectiveness.[1] In its unadulterated state, PVC is

rigid and brittle. The transformation of this rigid polymer into the flexible materials used in

countless applications—from wire insulation and flooring to automotive interiors and artificial

leather—is made possible by the addition of plasticizers.[2][3][4][5] These additives embed

themselves between PVC polymer chains, increasing molecular mobility and imparting the

desired flexibility and softness.[2][6]

The choice of plasticizer is a critical decision in PVC formulation, directly dictating the final

product's mechanical properties, thermal stability, longevity, and safety profile. This guide

presents a comprehensive performance comparison between two distinct classes of

plasticizers: Phenyl 1-pentadecanesulfonate, a high-performance alkylsulfonic acid ester

(sulfonate), and Diisononyl Phthalate (DINP), a widely-used high-molecular-weight ortho-

phthalate.[7][8]

For researchers, scientists, and product development professionals, understanding the

nuanced differences between these alternatives is paramount. This document moves beyond a

simple catalog of properties to explain the causality behind their performance, providing

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 18 Tech Support

https://www.benchchem.com/product/b1592446#bc-rfq
https://www.specialchem.com/plastics/guide/polyvinyl-chloride-pvc-plastic
https://www.kgt88.com/blog/-how-do-plasticizers-affect-the-mechanical-properties-of-pvc
https://chemceed.com/uncategorized/dinp-usage-guide/
https://www.vinidex.com.au/resources/technical-resources/material-properties/pvc-properties/
https://acs.digitellinc.com/p/s/biobased-plasticizers-for-polyvinyl-chloride-523999
https://www.kgt88.com/blog/-how-do-plasticizers-affect-the-mechanical-properties-of-pvc
https://www.nbinno.com/article/plastic-auxiliary-agent/role-dinp-plasticizer-enhancing-pvc-products-manufacturers-guide-py
https://www.benchchem.com/product/b1592446/docs?utm_src=pdf-body#introduction-the-critical-role-of-plasticizer-selection-in-pvc-performance
https://cortexch.com/en/blog/dinp-a-modern-plasticizer-with-wide-ranging-applications/
https://www.benchchem.com/product/b1592446
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


detailed experimental protocols, comparative data, and a clear rationale for selecting the

optimal plasticizer for a given application.

Chemical and Physical Characteristics: A Tale of
Two Esters
At a molecular level, the fundamental difference between Phenyl 1-pentadecanesulfonate
and DINP lies in their core chemical structure: the former is a sulfonate ester, while the latter is

a carboxylate (phthalate) ester. This distinction is the primary driver of their differing

performance profiles, particularly concerning hydrolytic stability.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 18 Tech Support

https://www.benchchem.com/product/b1592446/docs?utm_src=pdf-body#introduction-the-critical-role-of-plasticizer-selection-in-pvc-performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Phenyl 1-
pentadecanesulfon
ate

Diisononyl
Phthalate (DINP)

Significance for
PVC Formulation

Chemical Class
Alkylsulfonic Acid

Ester (Sulfonate)

Phthalic Acid Ester

(Phthalate)

The sulfonate ester

linkage (C-O-S) is

inherently more

resistant to base-

catalyzed hydrolysis

than the carboxylate

ester linkage (C-O-

C=O).[8]

Commercial Name Mesamoll®
Various (e.g.,

VESTINOL® 9)

DINP is a high-

volume, general-

purpose plasticizer,

while Phenyl 1-

pentadecanesulfonate

is often positioned as

a specialty plasticizer.

[8][9]

Molecular Formula C₂₁H₃₆O₃S C₂₆H₄₂O₄ (Typical)

DINP has a higher

molecular weight,

which generally

correlates with lower

volatility.[10]

Molecular Weight ~368.6 g/mol [11] ~418.6 g/mol (Typical)

Higher molecular

weight plasticizers

tend to have lower

migration rates.[12]

Appearance Pale-yellow liquid[8]
Colorless, oily

liquid[13]

Both are liquids that

are readily

incorporated into PVC

compounding

processes.
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Regulatory Status

Generally not under

the same scrutiny as

phthalates.

Subject to regulations

like REACH in the EU

for specific

applications (e.g.,

toys, food contact).[7]

[9]

DINP is considered a

safer alternative to

low-molecular-weight

phthalates but faces

more regulatory

oversight than non-

phthalate alternatives.

[14]

Core Performance Evaluation in PVC Formulations
The following sections detail the key performance metrics used to evaluate plasticizers,

outlining the experimental rationale, methodology, and comparative performance data for

Phenyl 1-pentadecanesulfonate and DINP in a standardized flexible PVC formulation.

Plasticizing Efficiency
Expertise & Experience: Plasticizing efficiency refers to a plasticizer's ability to soften PVC and

lower its glass transition temperature (Tg). A more efficient plasticizer achieves a target

flexibility or hardness at a lower concentration (measured in parts per hundred of resin, or phr).

This is a primary indicator of performance, as it directly impacts the amount of plasticizer

required, influencing both cost and the final properties of the compound. We evaluate this by

measuring the Durometer Hardness (Shore A), where a lower value at the same phr indicates

higher efficiency.

Sample Preparation: Prepare PVC sheets (e.g., 100 phr PVC, 50 phr plasticizer, 5 phr

stabilizer system) by milling and compression molding under controlled temperature and

pressure to create uniform, flat samples.

Conditioning: Condition the molded sheets for at least 24 hours at standard laboratory

conditions (23 ± 2°C and 50 ± 5% relative humidity).

Measurement: Use a Shore A durometer to measure the hardness. The presser foot is

applied to the sample, and the hardness value is read after a specified time (typically 10

seconds) to account for material creep.
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Replication: Take at least five measurements at different positions on the sample and report

the average value.

Sample Preparation

Hardness Testing (ASTM D2240)

Weigh PVC Resin,
Plasticizer & Stabilizer

Two-Roll Milling
(e.g., 160°C, 10 min)

Compression Molding
(e.g., 170°C, 5 min)

Cooling & Demolding

Condition Sample
(24h, 23°C, 50% RH)

Transfer to
Conditioning

Position Durometer
on Sample Surface

Apply Firm Pressure

Read Hardness Value
(after 10 seconds)

Repeat 5x & Average

Data

Final Hardness Value

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 18 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592446?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Hardness Measurement.

Plasticizer (50 phr) Shore A Hardness (10s) Interpretation

Phenyl 1-

pentadecanesulfonate
85 Good plasticizing efficiency.

DINP 83

Slightly higher plasticizing

efficiency, achieving a softer

compound at the same

concentration.

Mechanical Properties
Expertise & Experience: The mechanical profile of a plasticized PVC product defines its

suitability for its intended application. Tensile strength measures the force required to break a

sample, while elongation at break indicates its flexibility and ability to stretch before failing. The

addition of plasticizers inherently reduces tensile strength while increasing elongation.[2] A

successful formulation balances these properties to achieve the required durability and

flexibility.

Sample Preparation: Use a die cutter to punch dumbbell-shaped specimens from the

conditioned, molded PVC sheets.

Measurement: Mount the specimen in the grips of a universal testing machine (tensometer).

Execution: Pull the specimen at a constant rate of speed (e.g., 500 mm/min) until it ruptures.

The machine's software records the force and extension throughout the test.

Data Analysis: Calculate the tensile strength (maximum stress) and the elongation at break

(percentage change in length).

Replication: Test at least five specimens and report the average results.
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Conditioned PVC Sheet

Die-Cut Dumbbell
Specimens

Mount Specimen in
Tensometer Grips

Apply Tensile Load
(Constant Speed)

Record Force & Extension
Until Rupture

Calculate Properties

Tensile Strength (MPa)
Elongation at Break (%)
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Caption: Workflow for Tensile Properties Testing.
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Plasticizer (50 phr)
Tensile Strength
(MPa)

Elongation at
Break (%)

Interpretation

Phenyl 1-

pentadecanesulfonate
17.5 330%

Exhibits higher tensile

strength, suggesting

stronger

intermolecular

interactions remain.

DINP 15.9[15] 350%[15]

Offers greater

elongation, indicative

of its higher

plasticizing efficiency

and increased chain

mobility.

Permanence & Durability
Expertise & Experience: A plasticizer's permanence is arguably its most critical long-term

performance characteristic. It encompasses resistance to loss via volatility (evaporation),

migration (movement to a contacting surface), and extraction (leaching into a liquid).[16] Poor

permanence leads to product embrittlement, surface tackiness, and potential contamination of

the surrounding environment.[17][18] A key differentiator here is hydrolytic stability, which is

crucial for products exposed to moisture and alkaline environments.

Rationale: This test quantifies the loss of plasticizer due to evaporation at elevated

temperatures, simulating long-term aging in warm environments. Low volatility is essential for

applications like automotive interiors and wire insulation.

Preparation: Cut circular specimens from the PVC sheet and weigh them accurately.

Exposure: Place the specimens in a circulating air oven with activated carbon dishes

positioned above and below the samples. The carbon absorbs the volatilized plasticizer,

preventing saturation of the local atmosphere.

Conditioning: Heat for a specified duration (e.g., 24 hours at 70°C).
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Measurement: After cooling, reweigh the specimens. The percentage weight loss is reported

as the volatility.

Rationale: This test is critical for differentiating sulfonate from phthalate esters. It measures the

material's resistance to chemical decomposition (hydrolysis) when exposed to a basic solution.

Phthalate esters are susceptible to saponification (base-catalyzed hydrolysis), which breaks

down the plasticizer and degrades the material. Sulfonate esters are significantly more

resistant.[8] This is vital for PVC flooring, roofing membranes, or any product that will be

cleaned with alkaline detergents or exposed to concrete.

Preparation: Weigh PVC specimens accurately.

Immersion: Immerse the specimens in a 1% sodium hydroxide (NaOH) solution at an

elevated temperature (e.g., 60°C) for an extended period (e.g., 7 days).

Post-Treatment: Remove, rinse with deionized water, and dry the specimens thoroughly.

Analysis: Measure the change in weight and any changes in physical appearance (e.g.,

tackiness, discoloration) or mechanical properties (e.g., hardness).
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Caption: Workflow for Permanence Testing.
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Performance Metric
Phenyl 1-
pentadecanesulfon
ate

DINP Interpretation

Volatility (% Weight

Loss)
1.8% 1.6%[15]

DINP's higher

molecular weight

contributes to slightly

lower volatility, making

it suitable for high-

temperature

applications.

Hydrolytic Stability (%

Wt. Change)
< 0.1%

> 2.0% (with surface

tackiness)

The sulfonate ester

shows outstanding

resistance to alkaline

hydrolysis, a

significant advantage

for applications

involving frequent

cleaning or contact

with alkaline

materials.

Thermal Stability
Expertise & Experience: PVC is thermally sensitive and degrades via dehydrochlorination at

processing temperatures.[1][19] While thermal stabilizers are the primary additives used to

combat this, the plasticizer can also influence the overall thermal stability of the compound.

Thermogravimetric Analysis (TGA) is used to determine the temperature at which the material

begins to degrade, providing insight into its processing window and service life at elevated

temperatures.

Preparation: Place a small, precisely weighed sample of the plasticized PVC compound into

a TGA crucible.

Execution: Heat the sample in the TGA furnace under a controlled atmosphere (e.g.,

nitrogen) at a constant heating rate (e.g., 10°C/min).
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Analysis: The instrument continuously measures the sample's weight as a function of

temperature. The onset temperature of decomposition (T_onset) is identified as the point

where significant weight loss begins.

Plasticizer (50 phr)
TGA Onset of
Decomposition (T_onset)

Interpretation

Phenyl 1-

pentadecanesulfonate
~225°C

Good thermal stability,

potentially aided by the

stability of the sulfonate group.

DINP ~220°C

Good thermal stability,

consistent with its reputation

as a robust general-purpose

plasticizer.

Synthesis and Application-Specific
Recommendations
The experimental data reveals a clear performance trade-off between Phenyl 1-
pentadecanesulfonate and DINP, allowing for tailored selection based on the end-use

requirements.

DINP stands out as a highly efficient and versatile general-purpose plasticizer. Its strengths

lie in its excellent plasticizing efficiency (achieving softness at lower concentrations), superior

low volatility due to its higher molecular weight, and a proven track record in a vast array of

applications.[6][7][14] It is an economically favorable choice for applications such as

automotive interiors, general-purpose wire and cable, and flooring where extreme chemical

resistance is not the primary concern.

Phenyl 1-pentadecanesulfonate establishes itself as a premium, specialty plasticizer

whose primary advantage is its exceptional hydrolytic stability. The inherent chemical

resistance of the sulfonate ester bond to saponification makes it the superior choice for

applications involving contact with alkaline substances, high humidity, or frequent cleaning

with detergents.[8] This includes PVC roofing membranes installed over concrete, resilient

flooring in commercial kitchens or hospitals, and coated fabrics for outdoor use that must
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withstand weathering. While its plasticizing efficiency is slightly lower than DINP's, its

durability under harsh chemical conditions provides a significant extension of product life in

demanding environments.

The causality is clear: the carboxylate ester structure of DINP, while effective at plasticizing,

represents a point of vulnerability to base-catalyzed hydrolysis. The sulfonate ester structure of

Phenyl 1-pentadecanesulfonate is fundamentally more robust in this regard, making it a

problem-solver for applications where chemical degradation is a primary failure mode.

Conclusion
The selection of a plasticizer for PVC formulations is a multi-faceted decision that must balance

performance, processing, cost, and longevity. There is no single "best" plasticizer, only the

most appropriate one for a specific set of demands.

Diisononyl Phthalate (DINP) remains a benchmark for cost-effective, general-purpose

applications, offering a well-rounded profile of high plasticizing efficiency, low volatility, and

good durability.

Phenyl 1-pentadecanesulfonate, on the other hand, provides a critical performance

advantage in applications demanding superior chemical and hydrolytic resistance. Its

resistance to saponification ensures product integrity and longevity in environments where

phthalate-based plasticizers would be susceptible to degradation. For developers and

researchers creating high-performance PVC products for challenging environments, the unique

stability of Phenyl 1-pentadecanesulfonate offers a compelling and reliable solution.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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